Cas no 1935819-87-6 (3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one)

• Product Name: 3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• CAS No: 1935819-87-6
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 5303847
• Update Time: 2026-03-10

3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-ol
• 3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 3-Bromo-6-isopropyl-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

• Inchi： 1S/C10H12BrN3O/c1-5(2)8-6(3)13-9-7(11)4-12-14(9)10(8)15/h4-5,12H,1-3H3
• InChI Key： AICSUYUYXHDWLV-UHFFFAOYSA-N
• SMILES： BrC1=CNN2C1=NC(C)=C(C2=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 420
• XLogP3: 2.1
• Topological Polar Surface Area: 44.7

Additional information on 3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one

3-Bromo-5-Methyl-6-(Propan-2-Yl)-4H,7H-Pyrazolo[1,5-A]Pyrimidin-7-One: A Comprehensive Overview

The compound 3-bromo-5-methyl-6-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1935819-87-6) is a highly specialized organic molecule belonging to the class of pyrazolo[1,5-a]pyrimidine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and materials science. The molecule's structure is characterized by a pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring. This core is further substituted with a bromine atom at position 3, a methyl group at position 5, and an isopropyl group (propan-2-yl) at position 6.

The synthesis of 3-bromo-5-methyl-6-(propan-2-yll)-4H,7H-pyrazolo[1,5-a]pyrimidinone involves a series of carefully designed organic reactions. Researchers have employed methodologies such as cyclization reactions, substitution reactions, and oxidation processes to construct the pyrazolo[1,5-a]pyrimidine framework. The introduction of the substituents (bromine, methyl, and isopropyl groups) is typically achieved through nucleophilic aromatic substitution or alkylation reactions. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the sensitive pyrazolo[1,5-a]pyrimidine core.

One of the most intriguing aspects of this compound lies in its electronic properties. The presence of electron-withdrawing groups like bromine and electron-donating groups like methyl and isopropyl creates a unique balance of electronic effects within the molecule. This balance influences the compound's reactivity and stability under various conditions. Recent studies have explored the use of brominated heterocycles like this compound in advanced materials such as organic semiconductors and optoelectronic devices. The ability to tune the electronic properties by modifying substituents has opened new avenues for applications in flexible electronics and energy-efficient technologies.

In addition to its electronic properties, 3-bromo-5-methyl6-(propan2-yll)-4H7H-pyrazolo[15a]pyrimidinone exhibits interesting photophysical characteristics. Under UV light irradiation, the compound demonstrates fluorescence emission due to the conjugated π-system within the pyrazolo[1,5-a]pyrimidine framework. This property has been leveraged in sensing applications where fluorescent probes are required for detecting specific analytes or monitoring environmental changes. Recent research has focused on enhancing the sensitivity and selectivity of such sensors by modifying the substituents on the core structure.

The biological activity of this compound is another area that has attracted significant research interest. Preliminary studies have indicated that pyrazolo[15a]pyrimidine derivatives may exhibit inhibitory effects on certain enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders. The bromine substituent at position 3 plays a crucial role in modulating these biological activities by influencing molecular recognition and binding affinity. Ongoing investigations aim to optimize the structure further to enhance therapeutic potential while minimizing off-target effects.

From a synthetic perspective, the preparation of CAS No. 1935819876 involves multi-step synthesis strategies that often require precise control over reaction conditions to avoid side reactions or decomposition of intermediates. For instance, the formation of the pyrazolo[1,5-a]pyrimidine core typically requires cyclization under acidic or basic conditions using appropriate starting materials such as amino acids or related compounds. The subsequent introduction of substituents demands careful selection of reagents to ensure regioselectivity and stereoselectivity.

Moreover, computational chemistry tools have played a pivotal role in understanding the properties of this compound at an atomic level. Density functional theory (DFT) calculations have been employed to study the electronic distribution within the molecule and predict its reactivity under different conditions. These insights have been instrumental in guiding experimental efforts toward synthesizing more complex derivatives with tailored functionalities.

In conclusion,3-bromo--methyl--(propan2-yll)--4H7H-pyrazolo[15a]pyrimidinone represents a fascinating example of how structural modifications can lead to versatile compounds with diverse applications across multiple disciplines. As research continues to uncover new aspects of its properties and potential uses,the compound stands poised to make significant contributions to both fundamental chemistry research and applied technological innovations.